Cas no 907990-54-9 (1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime)

• Product Name: 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime
• CAS No: 907990-54-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD02253734
• CID: 1090926
• PubChem ID: 6885154
• Update Time: 2025-06-08

1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime
• SMR000034366
• A916382
• LS-10038
• (E)-1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime
• (E)-N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
• 1415313-76-6
• 907990-54-9
• MFCD02253734
• MLS000069217
• HMS1612C02
• AKOS000304219
• CHEMBL3197083
• 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehydeoxime
• (NE)-N-[(1-ethyl-3-methylpyrazol-4-yl)methylidene]hydroxylamine
• (E)-1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-hydroxymethanimine
• STK301603
• 1H-pyrazole-4-carboxaldehyde, 1-ethyl-3-methyl-, oxime
• ALBB-028885

• MDL： MFCD02253734
• Inchi： 1S/C7H11N3O/c1-3-10-5-7(4-8-11)6(2)9-10/h4-5,11H,3H2,1-2H3/b8-4+
• InChI Key： HVJYOIRAMKJIPW-XBXARRHUSA-N
• SMILES： O/N=C/C1=CN(CC)N=C1C

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime

Professional Introduction to 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime (CAS No. 907990-54-9)

1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime, with the chemical identifier CAS No. 907990-54-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde oxime derivative has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structural features, including a pyrazole core and an aldehyde oxime functional group, make it a valuable intermediate in the synthesis of biologically active molecules.

The pyrazole moiety is a prominent scaffold in drug discovery, known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, antiviral, and anticancer agents. The introduction of ethyl and methyl substituents in 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime enhances its pharmacological properties, making it a promising candidate for further investigation.

The aldehyde oxime functional group (-CHO.NH-O-) is another critical feature of this compound. Aldehyde oximes are known to participate in various chemical reactions, including condensation reactions with hydrazines and phenols, which can lead to the formation of Schiff bases. These Schiff bases have been reported to exhibit significant biological activities, such as antioxidant, anti-inflammatory, and anticancer properties. The presence of the aldehyde group in 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime allows for further functionalization, enabling the synthesis of more complex and diverse molecular structures.

Recent advancements in synthetic methodologies have improved the accessibility of this compound, making it more feasible for large-scale production and application. Modern techniques such as flow chemistry and catalytic processes have enabled efficient synthesis routes that enhance yield and purity. These innovations are crucial for pharmaceutical applications where high-quality intermediates are essential.

In the realm of medicinal chemistry, 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime has been explored for its potential in the development of kinase inhibitors. Kinases are enzymes that play a vital role in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and potentially treat disease states.

One notable area of research involves the use of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime in the synthesis of small molecule inhibitors for tyrosine kinases. Tyrosine kinases are a subset of kinases that are frequently implicated in cancer signaling pathways. Studies have demonstrated that pyrazole derivatives can effectively inhibit tyrosine kinase activity by binding to the ATP-binding site or other critical domains within the enzyme. The aldehyde oxime group provides a site for further derivatization, allowing chemists to fine-tune the pharmacophore and enhance binding affinity.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication and survival, making them susceptible to inhibition by small molecule compounds. Pyrazole derivatives have been reported to exhibit antiviral activity against various viruses by interfering with viral replication cycles or inhibiting viral enzymes. The structural flexibility of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime allows for modifications that can target specific viral proteins or enzymes.

The compound's potential as an antifungal agent has also been investigated. Fungal infections are a significant health concern, particularly for immunocompromised individuals. Antifungal drugs often target essential fungal enzymes or structural components that are not present in human cells. Pyrazole derivatives have been shown to disrupt fungal cell wall synthesis or inhibit key fungal enzymes, making them effective against various fungal species.

In addition to its pharmaceutical applications, 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime has found utility in agrochemical research. Pyrazole-based compounds have been developed as herbicides and fungicides due to their ability to inhibit plant growth or protect plants from fungal infections. The versatility of this compound's structure allows for modifications that can enhance its efficacy as an agrochemical while minimizing environmental impact.

The synthesis of 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime involves several key steps that highlight modern synthetic strategies. The pyrazole core is typically synthesized via condensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds under controlled conditions. Subsequent functionalization with ethyl and methyl groups introduces additional steric bulk and electronic effects that influence the compound's reactivity and biological activity.

The introduction of the aldehyde oxime group is achieved through nucleophilic addition reactions between an aldehyde derivative and hydroxylamine salts under acidic conditions. This reaction is highly efficient and yields high purity products suitable for further derivatization. Advanced techniques such as microwave-assisted synthesis have been employed to accelerate these reactions while maintaining high yields.

The compound's stability under various storage conditions is another critical factor that makes it suitable for industrial applications. Studies have shown that 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime remains stable under ambient conditions when stored in inert atmospheres or protected from light exposure. This stability ensures consistent quality throughout its shelf life, which is essential for pharmaceutical intermediates.

In conclusion, 1-Ethyl-3-methyl-1H-pyrazole-4-carbaldehyde oxime (CAS No.907990-54-9) is a versatile compound with significant applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents targeting various diseases such as cancer, viral infections, fungal infections, and plant pathogens. Advances in synthetic methodologies have enhanced its accessibility and feasibility for large-scale production.